Cas no 52763-22-1 (ethyl 3-oxo-1-azabicyclo[2.2.2]octane-2-carboxylate)

ethyl 3-oxo-1-azabicyclo[2.2.2]octane-2-carboxylate structure
52763-22-1 structure
Product Name:ethyl 3-oxo-1-azabicyclo[2.2.2]octane-2-carboxylate
CAS No:52763-22-1
MF:C10H16ClNO3
MW:233.691942214966
CID:937424
PubChem ID:2831735
Update Time:2025-04-19

ethyl 3-oxo-1-azabicyclo[2.2.2]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-oxo-1-azabicyclo[2.2.2]octane-2-carboxylate
    • ethyl 3-oxo-1-azabicyclo[2.2.2]octane-2-carboxylate,hydrochloride
    • AC1MD6MK
    • Ambcb5169154
    • CTK1H3183
    • Ethyl 3-quinuclidinone-2-carboxylate hydrochloride
    • MolPort-002-134-170
    • NSC93935
    • NSC-93935
    • 1-Azabicyclo[2.2.2]octane-2-carboxylic acid, ethyl ester, hydrochloride
    • SCHEMBL11676787
    • 52763-22-1
    • Ethyl 3-oxo-1-azabicyclo[2.2.2]octane-2-carboxylate--hydrogen chloride (1/1)
    • NSC 93935
    • DTXSID40385308
    • 1-Azabicyclo[2.2.2]octane-2-carboxylic acid, 3-oxo-, ethyl ester, hydrochloride
    • ethyl 3-oxo-1-azabicyclo[2.2.2]octane-2-carboxylate;hydrochloride
    • Inchi: 1S/C10H15NO3.ClH/c1-2-14-10(13)8-9(12)7-3-5-11(8)6-4-7;/h7-8H,2-6H2,1H3;1H
    • InChI Key: OEEFUPHRORUMAR-UHFFFAOYSA-N
    • SMILES: Cl.O=C1C(C(=O)OCC)N2CCC1CC2

Computed Properties

  • Exact Mass: 197.10525
  • Monoisotopic Mass: 233.0818711g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 256
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.6Ų

Experimental Properties

  • PSA: 46.61
  • LogP: 0.95270
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